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Compound of Interest

Compound Name: 4-Fluorobenzenesulphonic acid

Cat. No.: B1329238 Get Quote

A Technical Guide to the Physical Properties of
4-Fluorobenzenesulphonic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
Fluorobenzenesulphonic acid, with a focus on its melting and boiling points. This document

is intended to serve as a valuable resource for professionals in research and development who

utilize this compound in their work.

Core Physical Properties
4-Fluorobenzenesulphonic acid (CAS No: 368-88-7) is an organosulfur compound that

presents as a colorless solid. It is a strong acid widely used in organic synthesis and plays a

role in the pharmaceutical industry, as well as in the production of dyes and pigments.

Quantitative Data Summary
The key physical properties of 4-Fluorobenzenesulphonic acid are summarized in the table

below for quick reference.
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Property Value Source(s)

Melting Point 87 °C [1][2][3][4][5]

Boiling Point Not available [6]

Molecular Formula C₆H₅FO₃S [4][5]

Molecular Weight 176.17 g/mol [4][7]

Water Solubility 434.9 g/L (at 21.3 °C) [1]

Density 1.513 g/cm³

Experimental Protocols
Precise determination of physical properties such as melting and boiling points is crucial for the

identification and purity assessment of a compound. While specific experimental records for 4-
Fluorobenzenesulphonic acid are not publicly detailed, the following are standard and widely

accepted methodologies for determining these properties for solid organic compounds.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. A sharp melting point range (typically 0.5-1.0°C) is a good indicator of a pure compound,

whereas impurities tend to lower and broaden the melting range.

Capillary Method using a Melting Point Apparatus (e.g., Mel-Temp):

Sample Preparation: A small amount of the dry, crystalline 4-Fluorobenzenesulphonic acid
is finely crushed into a powder. The open end of a glass capillary tube is dipped into the

powder, and the tube is gently tapped to pack the sample into the closed end, aiming for a

sample height of 2-3 mm.[8]

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus. A thermometer is inserted into the designated well to monitor the

temperature of the block.
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Heating and Observation: The apparatus is turned on, and the heating rate is initially set to

be rapid (5-10 °C per minute) to get an approximate melting point.[8]

Accurate Measurement: The apparatus is allowed to cool. A fresh sample is prepared and

inserted. The sample is then heated rapidly to about 20 °C below the approximate melting

point. The heating rate is then reduced to a slow rate of approximately 1-2 °C per minute.[8]

Data Recording: The temperature at which the first crystal begins to melt (T1) and the

temperature at which the last crystal melts (T2) are recorded. The melting point is reported

as the range T1-T2.[8]

Boiling Point Determination
As 4-Fluorobenzenesulphonic acid is a solid at room temperature, its boiling point would be

determined at temperatures significantly above its melting point. The boiling point is the

temperature at which the vapor pressure of the liquid equals the surrounding atmospheric

pressure.

Capillary Method using a Thiele Tube:

This method is suitable for small quantities of a substance.

Sample Preparation: A small amount of the substance (a few milliliters) is placed in a small

test tube or fusion tube.[9][10]

Capillary Inversion: A capillary tube, sealed at one end, is placed into the liquid with the open

end down.[11]

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then immersed in a Thiele tube containing a

high-boiling liquid such as mineral oil.[9][11]

Heating: The side arm of the Thiele tube is gently and continuously heated. This design

allows for the uniform heating of the oil bath through convection currents.[9]

Observation: As the temperature rises, air trapped in the inverted capillary tube will bubble

out. Heating is continued until a rapid and continuous stream of bubbles emerges from the
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capillary tube.[9][11]

Data Recording: The heat source is then removed. As the apparatus cools, the bubbling will

slow down and stop. The temperature at which the liquid is drawn back into the capillary tube

is recorded as the boiling point.[9][12]

Visualized Workflow
The following diagram illustrates the logical workflow for a standard melting point determination

protocol, a fundamental procedure in the physical characterization of a compound like 4-
Fluorobenzenesulphonic acid.
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Start

Sample Preparation:
Crush solid to fine powder.

Pack 2-3 mm into capillary tube.

Begin Process

Apparatus Setup:
Place capillary in heating block.

Insert thermometer.

Rapid Determination:
Heat at 5-10 °C/min to find
approximate melting point.

Cool Apparatus:
Allow block to cool

~20 °C below approx. MP.

Approx. MP found

Accurate Determination:
Heat slowly at 1-2 °C/min.

Use fresh sample

Observation:
Record T1 (first liquid)
Record T2 (all liquid).

Report Melting Point Range
(T1 - T2)

Data collected

End

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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